Cas no 104196-23-8 ((2S,3S)-3-Phenylglycidol)

• Product Name: (2S,3S)-3-Phenylglycidol
• CAS No: 104196-23-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 155244
• PubChem ID: 24858096
• Update Time: 2025-05-23

(2S,3S)-3-Phenylglycidol Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol,3-phenyl-, (2S,3S)-
• (2S,3S)-(-)-3-Phenylglycidol
• (2S,3S)-(?)-3-Phenylglycidol
• [(2S,3S)-3-phenyloxiran-2-yl]methanol
• ((2S,3S)-3-phenyloxiran-2-yl)methanol
• ((2S,3S)-trans-3-phenyloxiran-2-yl)methanol
• (-)-(2S,3S)-2-(hydroxymethyl)-3-phenyloxirane
• (-)-(2S,3S)-2,3-epoxycinnamal alcohol
• (2S,3S)-(-)-2,3-Epoxy-3-phenyl-1-propanol
• (2S,3S)-(-)-3-Phenyl-2,3-epoxy-1-propanol
• (2S,3S)-2,3-epoxycinnamyl alcohol
• (2S,3S)-3-Phenylglycidol
• (2S,3S)-Phenylglycidol
• (2S,3S)-trans-3-phenyloxirane-2-methanol
• 3-Phenyloxiranemethanol (2S-trans)
• (2s-trans)-oxiranemethano
• (2S,3S)-(-)-3-Phenylglycydol
• 2,3-EPOXY-3-PHENYL-1-PROPANOL
• (2S,3S)-3-PHENYLOXIRANEMETHANOL
• (2S,3S)-3-Phenylglycidol,96%
• (2S,3S)-3-Phenylglycidol,90%
• (2S,3S)-3-Phenylglycidol, GC 90%
• 104196-23-8
• (2S,3S)-3-Phenyl-2-oxiranemethanol
• (2S,3S)-(-)-3-Phenylglycidol, 97%
• J-640386
• DTXSID401017349
• SCHEMBL3260343
• PVALSANGMFRTQM-IUCAKERBSA-N
• AKOS015913803
• 3-Phenyloxiranemethanol (2S-trans)-
• Oxiranemethanol, 3-phenyl-, (2S-trans)-
• J-800392
• (2S,3S)-()-3-Phenylglycidol

• MDL： MFCD00064493
• Inchi： 1S/C9H10O2/c10-6-8-9(11-8)7-4-2-1-3-5-7/h1-5,8-10H,6H2/t8-,9-/m0/s1
• InChI Key： PVALSANGMFRTQM-IUCAKERBSA-N
• SMILES： O1[C@@H](CO)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not available
• Density: 1.0858 (rough estimate)
• Melting Point: 51-53 °C (lit.)
• Boiling Point: 231.72°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5230 (estimate)
• PSA: 32.76000
• LogP: 1.11880
• Solubility: Not available
• Optical Activity: [α]20/D −49°, c = 2 in chloroform

(2S,3S)-3-Phenylglycidol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：RR0511130
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2S,3S)-3-Phenylglycidol

Compound CAS No. 104196-23-8: (2S,3S)-3-Phenylglycidol

Introduction to (2S,3S)-3-Phenylglycidol

Compound CAS No. 104196-23-8, commonly referred to as (2S,3S)-3-Phenylglycidol, is a chiral organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of glycidols, which are epoxides derived from alcohols. The (2S,3S) stereochemistry of this compound plays a crucial role in its biological activity and chemical reactivity. Recent advancements in stereochemistry and asymmetric synthesis have further highlighted the importance of this compound in drug discovery and development.

Structural Features and Synthesis

The molecular structure of (2S,3S)-3-Phenylglycidol consists of a glycidol backbone with a phenyl group attached at the 3-position. The stereochemistry at the 2 and 3 positions is critical for its properties. The synthesis of this compound typically involves epoxidation of the corresponding allylic alcohol or through enantioselective methods to achieve the desired stereochemistry. Recent studies have explored novel catalytic systems and asymmetric induction techniques to improve the yield and enantiomeric excess in its synthesis.

Biological Activity and Applications

(2S,3S)-3-Phenylglycidol has demonstrated promising biological activity in various assays. It has been investigated for its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Recent research has focused on its ability to modulate specific signaling pathways and interact with key protein targets. Additionally, this compound has shown potential in materials science as a precursor for advanced polymers and coatings due to its unique reactivity.

Chemical Reactivity and Mechanistic Insights

The reactivity of (2S,3S)-3-Phenylglycidol is influenced by its epoxide functionality and stereochemistry. It undergoes various nucleophilic opening reactions with different nucleophiles under specific conditions. Recent mechanistic studies have provided deeper insights into the stereochemical outcomes of these reactions, enabling better control over product formation. The compound's ability to participate in both acid-catalyzed and base-promoted reactions makes it versatile for use in organic synthesis.

Recent Research Developments

In recent years, there has been a surge in research activities involving (2S,3S)-3-Phenylglycidol, particularly in the areas of medicinal chemistry and catalysis. Scientists have explored its use as a building block for constructing complex molecular architectures with high precision. Furthermore, advancements in computational chemistry have allowed for detailed modeling of its interactions with biological systems, providing valuable insights into its therapeutic potential.

Conclusion

(2S,3S)-3-Phenylglycidol (CAS No. 104196-23-8) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique stereochemistry, reactivity, and biological activity make it an essential component in modern chemical research. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to play an even more significant role in advancing scientific innovation.